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Compound of Interest

Compound Name: 3,4-Diiodobenzoic acid

Cat. No.: B1346090

This technical guide provides an in-depth overview of the core physical properties of 3,4-
diiodobenzoic acid, tailored for researchers, scientists, and professionals in the field of drug
development. This document collates available data into a structured format, presents detailed
experimental protocols for property determination, and includes a visual representation of a
typical experimental workflow for its synthesis and analysis.

Core Physical and Chemical Properties

3,4-Diiodobenzoic acid is an aromatic carboxylic acid distinguished by the presence of two
iodine atoms on the benzene ring.[1] Its chemical structure significantly influences its physical
and chemical characteristics. The presence of the heavy iodine atoms and the polar carboxylic
acid group results in strong intermolecular forces, impacting properties such as melting point
and solubility.[2]

Quantitative Physical Properties

The known physical properties of 3,4-diiodobenzoic acid are summarized in the table below
for ease of reference and comparison.
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Property Value Source(s)
Molecular Formula C7Hal202 [2]
Molecular Weight 373.91 g/mol [2]

CAS Number 35674-20-5 [1]
Appearance White to off-white solid [1]

Melting Point 257-268 °C [2]

Boiling Point (Predicted) 380.7 £ 37.0 °C at 760 mmHg [2]

Density (Predicted) 2.559 + 0.06 g/cm3 [2]

Water Solubility Limited [2][3]

More soluble in polar organic
Organic Solvent Solubility solvents such as ethanol,

methanol, and acetone.

[1]2]

Experimental Protocols

Detailed methodologies for the determination of key physical properties of 3,4-diiodobenzoic

acid are outlined below. These protocols are based on established analytical techniques for

organic compounds.

Determination of Melting Point

The melting point of 3,4-diiodobenzoic acid can be accurately determined using the capillary

melting point method.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp)

e Capillary tubes (sealed at one end)

» 3,4-Diiodobenzoic acid, finely powdered
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Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 3,4-diiodobenzoic acid is placed in a mortar and
finely ground into a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.[4]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Approximate Melting Point Determination: The sample is heated at a rapid rate (5-10 °C per
minute) to obtain a preliminary, approximate melting point range.[4]

Accurate Melting Point Determination: A fresh sample is prepared and the apparatus is
allowed to cool to at least 20 °C below the approximate melting point. The sample is then
heated at a much slower rate (approximately 2 °C per minute).[4]

Data Recording: The temperature at which the first crystal begins to melt and the
temperature at which the last crystal disappears are recorded as the melting point range.[4]

Determination of Solubility

The solubility of 3,4-diiodobenzoic acid in various solvents can be determined through

systematic testing.

Apparatus and Materials:

Test tubes and rack
Vortex mixer or stirring rods

Graduated cylinders or pipettes
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e Analytical balance
e 3,4-Diiodobenzoic acid

e Solvents: deionized water, 5% NaOH solution, 5% NaHCOs solution, ethanol, methanol,
acetone.

Procedure for Aqueous Solubility:

o Water Solubility: Add approximately 25 mg of 3,4-diiodobenzoic acid to 0.5 mL of deionized
water in a test tube.[5] Vigorously mix the contents for 1-2 minutes. Observe if the solid
dissolves completely. If it does not, it is classified as having limited water solubility.

e Solubility in Aqueous Base:

o To a test tube containing approximately 25 mg of 3,4-diiodobenzoic acid, add 0.5 mL of
5% NaOH solution. Mix thoroughly and observe for dissolution. Carboxylic acids are
expected to dissolve in a strong base.[6]

o Repeat the process in a separate test tube using 0.5 mL of 5% NaHCOs solution. The
dissolution of a carboxylic acid in this weak base is typically accompanied by the evolution
of carbon dioxide gas (effervescence).[6]

Procedure for Organic Solvent Solubility:

e Solvent Addition: In separate, labeled test tubes, add approximately 25 mg of 3,4-
diiodobenzoic acid.

e Solvent Measurement: To each test tube, add 1 mL of a different organic solvent (e.qg.,
ethanol, methanol, acetone).

o Mixing and Observation: Vigorously mix each tube and observe the extent of dissolution. The
compound is classified as soluble, partially soluble, or insoluble in each solvent.

Experimental Workflow Visualization

As no specific signaling pathways involving 3,4-diiodobenzoic acid are documented, the
following diagram illustrates a general experimental workflow for its synthesis and
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characterization. This workflow is crucial for ensuring the purity and confirming the identity of

the compound for research and development purposes.

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of 3,4-diiodobenzoic

acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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